Ethyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate

• IUPAC Name: ethyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate
• InChI: InChI=1S/C11H14N2O2/c1-3-15-11(14)7-5-9-4-6-10(12)13-8(9)2/h4-7H,3H2,1-2H3,(H2,12,13)/b7-5+
• InChI Key: IDORYPPXBFXZIV-FNORWQNLSA-N
• Canonical SMILES: CCOC(=O)C=CC1=C(N=C(C=C1)N)C
• Isomeric SMILES: CCOC(=O)/C=C/C1=C(N=C(C=C1)N)C
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• CAS No.: 2248418-51-9

Description

Ethyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate, also known as AM-1241, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for the treatment of several diseases and conditions.

Mechanism of Action

Ethyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate acts as a selective agonist for the cannabinoid receptor type 2 (CB2), which is primarily expressed on immune cells and peripheral tissues. Activation of CB2 receptors has been shown to have anti-inflammatory and analgesic effects, making it a promising target for the development of new therapeutics.
Biochemical and Physiological Effects
In addition to its pain-relieving properties, this compound has been shown to have several other biochemical and physiological effects. These include anti-inflammatory effects, neuroprotective effects, and anti-tumor effects. This compound has also been shown to have a positive effect on bone density, making it a potential treatment for osteoporosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate is its selectivity for CB2 receptors, which reduces the risk of unwanted side effects. However, the compound's low solubility in water can make it difficult to work with in certain experiments. Additionally, the lack of clinical data on the compound makes it difficult to assess its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on Ethyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate. One area of interest is its potential use as a treatment for inflammatory bowel disease, as studies have shown that activation of CB2 receptors can reduce inflammation in the gut. Additionally, researchers are investigating the compound's potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, there is interest in developing novel formulations of this compound that can improve its solubility and bioavailability, making it easier to work with in laboratory settings.

Synthesis Methods

Ethyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate can be synthesized using a multi-step process, beginning with the preparation of 6-amino-2-methylpyridine-3-carboxylic acid. This compound is then converted to the corresponding acid chloride, which is reacted with ethyl acrylate to form the desired product. The final compound is purified using column chromatography.

Scientific Research Applications

Ethyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in several areas. One of the most promising areas of research has been its use as a pain reliever. Studies have shown that this compound can reduce pain in animal models of neuropathic pain, inflammatory pain, and cancer-related pain.